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Application Note

Introduction

Norgesic Forte is a combination drug formulation used for the relief of mild to moderate pain of
acute musculoskeletal disorders.[1][2] It consists of three active pharmaceutical ingredients
(APIs): Orphenadrine Citrate, a skeletal muscle relaxant; Aspirin, a non-steroidal anti-
inflammatory drug (NSAID) with analgesic and antipyretic properties; and Caffeine, a central
nervous system stimulant that enhances the analgesic effect of aspirin.[1][2][3] The accurate
guantification of these components in the final drug product is crucial for ensuring its safety,
efficacy, and quality. UV-Visible spectrophotometry offers a simple, cost-effective, and rapid
analytical method for this purpose.[4][5][6] This application note provides a detailed protocol for
the simultaneous quantification of Orphenadrine Citrate, Aspirin, and Caffeine in a Norgesic
Forte formulation using the absorbance correction for interference method.

Principle

The simultaneous estimation of multiple components in a mixture by UV-Vis spectrophotometry
is possible when the individual components have distinct absorption maxima or when
mathematical methods are applied to resolve overlapping spectra. The absorbance correction
for interference method is based on the principle that the absorbance of a mixture at a specific
wavelength is the sum of the absorbances of the individual components. By measuring the
absorbance of the mixture at the Amax of each component and solving a set of simultaneous
equations, the concentration of each component can be determined.[7][8] For the simultaneous
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analysis of Aspirin, Caffeine, and Orphenadrine Citrate, a suitable solvent is 0.1 N NaOH, in

which the three components exhibit different absorption maxima.[7][8]

Data Presentation

Table 1. Quantitative Parameters for the Simultaneous Spectrophotometric Analysis of

Norgesic Forte Components[7][8]

Orphenadrine

Parameter Aspirin Caffeine .
Citrate

Wavelength (Amax) 308 nm 278 nm 224 nm
Linearity Range

3-24 1-12 1-12
(Hg/mL)
Correlation Coefficient

0.999 0.999 0.994

(r?)

Percent Recovery

95.76 - 100.33%

100.7 - 102%

100.66 - 105%

Table 2: Alternative Spectrophotometric Methods for Individual Component Analysis

Component Method Wavelength (Amax) Reference
Orphenadrine Citrate lon-pair with Eosin Y 542 nm [9]
) ] lon-pair with

Orphenadrine Citrate ] 509 nm [10][11]
Eriochrome Black T
Reaction with 1-Amino

Orphenadrine Citrate Naphthalene and 462 nm [12]
Sodium Nitrite

. Complexation with

Aspirin ~530 nm [13][14][15]
Iron (111)
Direct UV

Caffeine Spectrophotometry in 276 nm [16]
Chloroform
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Experimental Protocols
Materials and Reagents

» Norgesic Forte tablets

e Orphenadrine Citrate reference standard
» Aspirin reference standard

» Caffeine reference standard

e Sodium Hydroxide (NaOH)

 Distilled or deionized water

e Volumetric flasks

o Pipettes

UV-Vis Spectrophotometer

Preparation of 0.1 N NaOH Solution

Dissolve 4.0 g of NaOH in 1000 mL of distilled water.

Preparation of Standard Stock Solutions

e Aspirin Stock Solution (100 pg/mL): Accurately weigh 10 mg of Aspirin reference standard
and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

o Caffeine Stock Solution (100 pg/mL): Accurately weigh 10 mg of Caffeine reference standard
and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

e Orphenadrine Citrate Stock Solution (100 pg/mL): Accurately weigh 10 mg of Orphenadrine
Citrate reference standard and dissolve it in a 100 mL volumetric flask with 0.1 N NaOH.

Preparation of Working Standard Solutions and
Calibration Curves
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From the stock solutions, prepare a series of working standard solutions for each component
to cover their respective linearity ranges (see Table 1) by diluting with 0.1 N NaOH.

Measure the absorbance of each working standard solution at the Amax of all three
components (308 nm, 278 nm, and 224 nm) against a 0.1 N NaOH blank.

Plot calibration curves of absorbance versus concentration for each component at each
wavelength.

Determine the absorptivity coefficients (A 1%, 1cm) for each drug at each wavelength.

Preparation of Sample Solution

Weigh and finely powder at least 20 Norgesic Forte tablets to get a uniform sample.

Accurately weigh a portion of the powdered tablets equivalent to the average tablet weight.
The amount of powder taken should be such that after dissolution and dilution, the
concentration of the analytes falls within the linearity range.

Transfer the weighed powder to a 100 mL volumetric flask.

Add about 70 mL of 0.1 N NaOH and sonicate for 15 minutes to ensure complete dissolution
of the active ingredients.

Make up the volume to 100 mL with 0.1 N NaOH.
Filter the solution through a suitable filter paper to remove any insoluble excipients.

Further dilute the filtrate with 0.1 N NaOH to obtain a final concentration within the linearity
range of the three drugs.

Sample Analysis

Measure the absorbance of the final sample solution at 308 nm, 278 nm, and 224 nm using
the UV-Vis spectrophotometer with 0.1 N NaOH as a blank.

Calculate the concentration of Aspirin, Caffeine, and Orphenadrine Citrate in the sample
solution using the following simultaneous equations (Vierordt's method):

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1202724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

A1 = axiCx + ay1Cy + a%21C% A2 = ax2Cx + ay2Cy + a%2C% Az = ax3Cx + ay3Cy + az3C?
Where:

o A1, A2, and As are the absorbances of the sample solution at 308 nm, 278 nm, and 224
nm, respectively.

o Cx, Cy, and C? are the concentrations of Aspirin, Caffeine, and Orphenadrine Citrate,
respectively.

o axi, ay1, and a%1 are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at
308 nm.

o axz, ayz, and a?z are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at
278 nm.

o axs, ays, and a?s are the absorptivities of Aspirin, Caffeine, and Orphenadrine Citrate at
224 nm.

e The amount of each drug in the tablet can be calculated from the determined concentrations.

Visualizations
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Caption: Experimental workflow for the spectrophotometric quantification of Norgesic Forte
components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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